1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(5-phenylpent-4-ynyl)-

• CAS No.: 102504-95-0
• Molecular Formula: C25H29N3O
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 3-methyl-1-phenyl-8-(5-phenylpent-4-ynyl)-1,3,8-triazaspiro[4.5]decan-4-one
• InChI: InChI=1S/C25H29N3O/c1-26-21-28(23-14-8-3-9-15-23)25(24(26)29)16-19-27(20-17-25)18-10-4-7-13-22-11-5-2-6-12-22/h2-3,5-6,8-9,11-12,14-15H,4,10,16-21H2,1H3
• InChI Key: VVVYFUYTFYIIDN-UHFFFAOYSA-N
• Canonical SMILES: CN1CN(C2(C1=O)CCN(CC2)CCCC#CC3=CC=CC=C3)C4=CC=CC=C4

Description

1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(5-phenylpent-4-ynyl)- is a complex organic compound with a unique spirocyclic structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(5-phenylpent-4-ynyl)- typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(5-phenylpent-4-ynyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, where functional groups on the compound are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(5-phenylpent-4-ynyl)- has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(5-phenylpent-4-ynyl)- involves its interaction with specific molecular targets and pathways. This compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 1-Phenyl-1,3,8-triazaspiro(4.5)decan-4-one
• 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-, hydrochloride

Uniqueness

1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(5-phenylpent-4-ynyl)- is unique due to its specific spirocyclic structure and the presence of multiple functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .